Cas no 5859-03-0 (2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-nitro-4-sulfophenyl)diazenyl]-, sodium salt (1:3))

• Product name: 2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-nitro-4-sulfophenyl)diazenyl]-, sodium salt (1:3)
• CAS No: 5859-03-0
• MF: C₁₇H₁₈N₂O₃
• MW: 298.336424350739
• CID: 386572
• PubChem ID: 5344145

2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-nitro-4-sulfophenyl)diazenyl]-, sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-nitro-4-sulfophenyl)diazenyl]-, sodium salt (1:3)
• N-[(Z)-(6-methoxy-3,4-dihydro-2H-naphthalen-1-ylidene)amino]-2-methylfuran-3-carboxamide
• BIM-0035727.P001
• AC1NT3NR
• 5859-03-0
• N'-(6-methoxy-3,4-dihydro-1(2H)-naphthalenylidene)-2-methyl-3-furohydrazide
• AKOS000658842
• DTXSID90417188
• HMS1704F10

• Inchi： InChI=1S/C17H18N2O3/c1-11-14(8-9-22-11)17(20)19-18-16-5-3-4-12-10-13(21-2)6-7-15(12)16/h6-10H,3-5H2,1-2H3,(H,19,20)/b18-16-
• InChI Key： QOPHQPYRPJVOFT-VLGSPTGOSA-N
• SMILES： CC1=C(C=CO1)C(=O)NN=C2CCCC3=C2C=CC(=C3)OC

Computed Properties

• Exact Mass: 298.13184
• Monoisotopic Mass: 298.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.83